Cas no 125296-16-4 (9H-Purin-6-amine,9-(5,6-dideoxy-b-D-ribo-hex-5-ynofuranosyl)-)

• Product Name: 9H-Purin-6-amine,9-(5,6-dideoxy-b-D-ribo-hex-5-ynofuranosyl)-
• CAS No: 125296-16-4
• MF: C₁₁H₁₁N₅O₃
• MW: 261.236741304398
• CID: 211457
• PubChem ID: 196788
• Update Time: 2025-04-19

9H-Purin-6-amine,9-(5,6-dideoxy-b-D-ribo-hex-5-ynofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-(5,6-dideoxy-b-D-ribo-hex-5-ynofuranosyl)-
• (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-ethynyloxolane-3,4-diol
• 9-(5',6'-dideoxy-beta-ribohex-5'-ynofuranosyl)adenine
• 9-(5,6-dideoxy-beta-D-ribo-hex-5-ynofuranosyl)-9H-purin-6-amine
• Drf-adenine
• (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-ethynyl-tetrahydrofuran-3,4-diol
• 125296-16-4
• DTXSID50154724
• 2-(6-Aminopurin-9-yl)-5-ethynyloxolane-3,4-diol

• Inchi： 1S/C11H11N5O3/c1-2-5-7(17)8(18)11(19-5)16-4-15-6-9(12)13-3-14-10(6)16/h1,3-5,7-8,11,17-18H,(H2,12,13,14)/t5-,7-,8-,11-/m1/s1
• InChI Key： TUULTITVEOMAQD-IOSLPCCCSA-N
• SMILES： O1[C@H](C#C)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 261.08633
• Monoisotopic Mass: 261.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.31